5-[3-(Hydroxymethyl)oxiran-2-yl]-2-benzofuran-1(3H)-one

• Molecular Formula: C11H10O4
• Molecular Weight: 206.19 g/mol
• IUPAC Name: 5-[3-(hydroxymethyl)oxiran-2-yl]-3H-2-benzofuran-1-one
• InChI: InChI=1S/C11H10O4/c12-4-9-10(15-9)6-1-2-8-7(3-6)5-14-11(8)13/h1-3,9-10,12H,4-5H2
• InChI Key: RMUDMOUFWOCYOT-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)C3C(O3)CO)C(=O)O1

Description

5-[3-(Hydroxymethyl)oxiran-2-yl]-2-benzofuran-1(3H)-one is a useful research compound. Its molecular formula is C11H10O4 and its molecular weight is 206.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-[(1E)-3-hydroxyprop-1-en-1-yl]-2-benzofuran-1(3H)-one (2.0 g, 10.5 mmol) in 50 mL of DCM was cooled to 0° C. and meta-chlorobenzoic acid (2.14 g, 10.53 mmol) in DCM (100 mL) was added dropwise. The temperature of the reaction mixture was then allowed to rise to RT. After 2 hours, the mixture was filtered and the filtrate was partitioned between DCM and water. The organic layer was washed with water (20 mL) and brine (20 mL), dried over Na2SO4, and concentrated in vacuo. The residue was purified with silica gel chromatography (petrol ether/EtOAc=2:1) to give the title product.